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Introduction

Magnesium bromide hexahydrate (MgBrz:6H20) is a hydrated inorganic salt that has
demonstrated efficacy as a flame retardant.[1][2][3] Its mechanism of action is multifaceted,
involving both condensed-phase and gas-phase inhibition of the combustion cycle. This dual-
mode activity makes it a subject of interest for reducing the flammability of various materials.
The compound is a white, crystalline solid that is soluble in water and alcohols.[4][5]

The primary flame-retardant functions of magnesium bromide hexahydrate are attributed to its
thermal decomposition properties. Upon heating, it undergoes a multi-step dehydration
process, which is endothermic and cools the substrate material, thereby delaying its ignition.[1]
The release of water vapor also serves to dilute the concentration of flammable gases and
oxygen in the vicinity of the flame.[1] At higher temperatures, the anhydrous magnesium
bromide decomposes to release bromine species, which act as radical scavengers in the gas
phase, interrupting the chain reactions of combustion.[6] The final solid residue, magnesium
oxide (MgO), can form a protective char layer on the material's surface, providing a thermal
barrier.[6]

These application notes provide an overview of the mechanisms, potential applications, and
detailed experimental protocols for evaluating the flame-retardant properties of magnesium
bromide hexahydrate.
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Mechanism of Flame Retardancy

The flame-retardant action of magnesium bromide hexahydrate can be broken down into two
primary phases that occur at different temperature ranges during a fire scenario.

Condensed-Phase Action (Endothermic Decomposition): At the initial stages of heating,
magnesium bromide hexahydrate undergoes endothermic dehydration. This process
absorbs heat from the polymer matrix, lowering its temperature and delaying the onset of
pyrolysis. The release of water vapor dilutes the flammable gases produced by the
decomposing polymer and reduces the oxygen concentration at the combustion front.[1]

Gas-Phase Action (Radical Quenching): As temperatures increase, the dehydrated
magnesium bromide decomposes, releasing hydrogen bromide (HBr) and bromine radicals
(Bre). These species interfere with the highly reactive hydrogen (He) and hydroxyl (OHs)
radicals in the flame, which are key propagators of the combustion chain reaction. By
guenching these high-energy radicals, the combustion process is slowed down or
extinguished.[6]

The overall thermal decomposition can be summarized as follows:

e Dehydration: MgBrz:6H20(s) + Heat — MgBr2(s) + 6H20(g)

» Hydrolysis/Decomposition: MgBrz(s) + H20(g) — MgO(s) + 2HBr(g)
¢ Radical Quenching:

o He+ HBr —» Hz2 + Bre

o OHe + HBr — H20 + Bre

o Bre + RH (fuel) — HBr + Re (less reactive radical)
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Figure 1: Flame retardant mechanism of magnesium bromide hexahydrate.

Quantitative Data

While extensive quantitative data for the performance of magnesium bromide hexahydrate in
various polymer matrices is not widely published, a study on its application to cellulosic fabric

provides a key data point.
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Material Add-on Level (% wiw) Observation

Optimum level to impart flame

Cotton Fabric 5.6
retardancy.[6]
) Expected range for significant
Polypropylene (PP) 15 - 30 (Estimated)
FR effect.
) Expected range for significant
Polyethylene (PE) 15 - 30 (Estimated)
FR effect.
Lower loading may be effective
Polycarbonate (PC) 5 - 15 (Estimated) due to PC's inherent FR

properties.

Note: The data for polymers are estimations based on typical loading levels of similar hydrated
mineral flame retardants and require experimental verification.

Experimental Protocols
Protocol 1: Preparation of Flame-Retardant Polymer
Composites

This protocol describes the preparation of polymer composites containing magnesium bromide
hexahydrate for subsequent flammability testing.

Materials:

Polymer resin (e.g., polypropylene, polyethylene)

Magnesium bromide hexahydrate (reagent grade)

Twin-screw extruder

Injection molding machine or compression molder

Drying oven

Procedure:
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» Drying: Dry the polymer pellets and magnesium bromide hexahydrate separately in a
vacuum oven at 80°C for 4 hours to remove surface moisture.

e Premixing: In a sealed bag, manually pre-mix the dried polymer pellets and magnesium
bromide hexahydrate powder at the desired weight percentages (e.g., 10%, 15%, 20% w/w
of the flame retardant).

e Melt Compounding:
o Set the temperature profile of the twin-screw extruder appropriate for the chosen polymer.
o Feed the premixed material into the extruder.

o The melt compounding process will disperse the magnesium bromide hexahydrate within
the polymer matrix.

o Extrude the molten polymer composite through a die into strands.

o Pelletizing: Cool the extruded strands in a water bath and feed them into a pelletizer to
produce composite pellets.

e Specimen Preparation:
o Dry the composite pellets at 80°C for 4 hours.

o Use an injection molding machine or a compression molder to prepare test specimens of
the required dimensions for various flammability tests (e.g., UL 94, LOI, cone calorimetry).
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Figure 2: Workflow for preparing and testing polymer composites.

Protocol 2: Limiting Oxygen Index (LOI) Test

The LOI test determines the minimum concentration of oxygen in an oxygen/nitrogen mixture

that will support the flaming combustion of a material.

Apparatus:
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e LOI apparatus (conforming to ASTM D2863 or ISO 4589)
o Test specimens (prepared as per Protocol 1)

Procedure:

Specimen Mounting: Mount the test specimen vertically in the center of the glass chimney of
the LOI apparatus.

Set Oxygen Concentration: Set an initial oxygen concentration in the flowing gas mixture.

Ignition: Ignite the top of the specimen with a pilot flame and remove the flame.

Observation: Observe the burning behavior of the specimen.

Determination of LOI:

o If the specimen extinguishes, increase the oxygen concentration and repeat the test.
o If the specimen burns, decrease the oxygen concentration and repeat the test.

o The LOI is the minimum oxygen concentration, expressed as a volume percentage, at
which the specimen just supports flaming combustion for a specified period or over a
specified length.

Protocol 3: UL 94 Vertical Burn Test

This test evaluates the self-extinguishing properties of a material after exposure to a flame.
Apparatus:

UL 94 test chamber

Bunsen burner

Test specimens (prepared as per Protocol 1)

Surgical cotton
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Procedure:
e Specimen Mounting: Mount a specimen vertically in the test chamber.

o Flame Application: Place a layer of surgical cotton below the specimen. Apply a calibrated
flame to the bottom of the specimen for 10 seconds and then remove it.

 First Afterflame Time (t1): Record the duration of flaming after the first flame application.

o Second Flame Application: Immediately after the flaming ceases, reapply the flame for
another 10 seconds.

o Second Afterflame Time (t2) and Afterglow Time (t3): Record the duration of flaming and
glowing after the second flame application.

o Classification: Classify the material as V-0, V-1, or V-2 based on the afterflame times,
afterglow time, and whether flaming drips ignite the cotton below.[3]

Protocol 4: Cone Calorimetry

This test measures various fire-related properties, such as heat release rate (HRR), time to
ignition (TTI), and total heat released (THR).

Apparatus:

o Cone calorimeter (conforming to ASTM E1354 or ISO 5660)

o Test specimens (typically 100 mm x 100 mm, prepared as per Protocol 1)
Procedure:

e Specimen Placement: Place the specimen in the sample holder and position it under the
conical heater.

o Heat Flux: Expose the specimen to a specified radiant heat flux (e.g., 35 or 50 kW/m?).

« Ignition: An electric spark igniter is used to ignite the pyrolysis gases.
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» Data Collection: The instrument continuously measures the oxygen concentration in the
exhaust gas stream to calculate the heat release rate and other parameters throughout the
test until flaming ceases.

Conclusion

Magnesium bromide hexahydrate presents a viable option as a flame retardant, operating
through a combination of endothermic cooling, dilution, and gas-phase radical scavenging.
While quantitative performance data in polymer systems is still emerging, the established
mechanisms and performance in other substrates suggest its potential. The provided protocols
offer a framework for researchers to systematically evaluate its efficacy in various materials.
Further research is encouraged to establish a comprehensive dataset of its performance in
different polymers and to explore potential synergistic effects with other flame retardants.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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